Cas no 612511-93-0 (3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide)

• Product Name: 3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide
• CAS No: 612511-93-0
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 487111
• PubChem ID: 11128142
• Update Time: 2025-04-19

3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrazide
• 4-amino-6,7-dimethylcinnoline-3-carbohydrazide
• 612511-93-0
• DTXSID80456243

• Inchi： 1S/C11H13N5O/c1-5-3-7-8(4-6(5)2)15-16-10(9(7)12)11(17)14-13/h3-4H,13H2,1-2H3,(H2,12,15)(H,14,17)
• InChI Key： QZVVPAJJZKPDOE-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2C=C(C)C(C)=CC=2N=N1)N)NN

Computed Properties

• Exact Mass: 231.11219
• Monoisotopic Mass: 231.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.92